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Compound of Interest

Compound Name: 1,1-Diiodopropane

Cat. No.: B076905

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling, storage, and disposal of
1,1-diiodopropane. Due to the limited availability of specific safety data for 1,1-
diiodopropane, this guide incorporates information from its isomers, 1-iodopropane and 1,3-
diiodopropane, to ensure a comprehensive and cautious approach.

Quantitative Data Summary

The following table summarizes the known physical and chemical properties of 1,1-
diiodopropane and its isomers. Data for 1,1-diiodopropane is sparse, and therefore, some
values are estimated or inferred from related compounds.
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Property 1,1-Diiodopropane 1-lodopropane 1,3-Diiodopropane
CAS Number 10250-52-9 107-08-4 627-31-6
Molecular Formula CsHel2 CsHvl CsHel2
Molecular Weight 295.89 g/mol [1] 169.99 g/mol 295.89 g/mol
Colorless liquid that Colorless to light
Appearance - ] o o
discolors in air[2] orange liquid[3]
N , , 111-113°Cat 31
Boiling Point 239.33°C (estimate) 101-102 °C
mmHg[4]
Melting Point -16.49°C (estimate) -101 °C -20 °C
Density 2.4760 g/mL 1.743 g/mL at 25 °C 2.576 g/mL at 25 °C
] 81.8+13.9°C
Flash Point _ 44 °C >110 °C (>230 °F)
(Predicted)
Solubility in Water - Slightly soluble Insoluble[5]
Refractive Index 1.6160 1.504 1.642
GELJRMXFVDEVLN-  PVWOIHVRPOBWPI-  AAAXMNYUNVCMCJ

InChlKey

UHFFFAOYSA-N[1]
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Experimental Protocols

2.1. Protocol for Safe Handling of 1,1-Diiodopropane

This protocol outlines the necessary precautions for handling 1,1-diiodopropane in a

laboratory setting.

2.1.1. Personal Protective Equipment (PPE)

» Eye Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for

any signs of degradation before use.
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o Body Protection: A lab coat is mandatory. For larger quantities or in case of potential
splashes, use a chemical-resistant apron.

» Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume
hood.[6] If a fume hood is not available or if there is a risk of inhalation, use a NIOSH-
approved respirator with an appropriate cartridge for organic vapors.[7]

2.1.2. Engineering Controls
o Work in a well-ventilated laboratory.[6]

o A certified chemical fume hood is the preferred engineering control for handling this
compound.

e Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.[7]

2.1.3. First Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.[6]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[6]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

2.1.4. Spill and Leak Procedures

o Small Spills: Absorb the spill with an inert, non-combustible material such as sand,
vermiculite, or earth. Place the absorbed material into a sealed, labeled container for proper
disposal.
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e Large Spills: Evacuate the area. Ensure adequate ventilation. Wear appropriate PPE.
Contain the spill and prevent it from entering drains. Absorb the spill with an inert material
and collect it in a sealed, labeled container for disposal.

2.2. Protocol for Storage of 1,1-Diiodopropane

Proper storage is crucial to maintain the stability and safety of 1,1-diiodopropane.

« Container: Store in a tightly sealed, properly labeled container.

o Temperature: Store in a cool, dry, and well-ventilated area.[8] For long-term storage,
refrigeration (2-8°C) may be recommended, similar to its isomer 1,3-diiodopropane.[5][6]

 Light Sensitivity: This compound may be light-sensitive.[5] Store in an amber or opaque
container to protect it from light.

e Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[5]

2.3. Protocol for Waste Disposal of 1,1-Diiodopropane

Dispose of 1,1-diiodopropane and its containers in accordance with local, state, and federal
regulations.

o Chemical Waste: Collect waste 1,1-diiodopropane in a sealed, labeled container. This
material should be treated as hazardous waste.

o Contaminated Materials: Any materials used to clean up spills (e.g., absorbent pads, gloves)
should also be placed in a sealed, labeled container and disposed of as hazardous waste.

e Do not dispose of this chemical down the drain.

2.4. Experimental Protocol: Synthesis of a gem-Diiodoalkane via Alkylation (Adapted for 1,1-
Diiodopropane)

gem-Diiodoalkanes are valuable precursors in organic synthesis, for example, in Simmons-
Smith cyclopropanation reactions.[6][9] The following is an adapted protocol for the synthesis of
a more substituted gem-diiodoalkane from 1,1-diiodopropane.
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Objective: To perform an alkylation reaction on 1,1-diiodopropane.

Materials:

1,1-Diiodopropane

Anhydrous tetrahydrofuran (THF)

Sodium bis(trimethylsilyllamide (NaHMDS) or Lithium bis(trimethylsilyl)amide (LIHMDS)
Alkyl halide (e.g., methyl iodide)

Dry ice/acetone bath

Standard glassware for anhydrous reactions (e.g., flame-dried flasks, Schlenk line)

Magnetic stirrer and stir bar

Procedure:

Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a
thermometer, a nitrogen inlet, and a rubber septum.

Under a nitrogen atmosphere, dissolve NaHMDS or LIHMDS in anhydrous THF in the
reaction flask.

Cool the solution to -78°C using a dry ice/acetone bath.

Slowly add a solution of 1,1-diiodopropane in anhydrous THF to the cooled base solution
via syringe. Stir the mixture at -78°C for 30 minutes.

Add the alkyl halide (e.g., methyl iodide) dropwise to the reaction mixture at -78°C.

Allow the reaction to stir at -78°C for several hours, monitoring the progress by thin-layer
chromatography (TLC).

Once the reaction is complete, quench the reaction by slowly adding a saturated aqueous
solution of ammonium chloride.
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Allow the mixture to warm to room temperature.

Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel.

Mandatory Visualizations

Diagram 1: Safe Handling Workflow for 1,1-Diiodopropane
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Caption: Workflow for the safe handling of 1,1-diiodopropane.
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Diagram 2: Logical Relationships in Storage and Incompatibilities
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Caption: Storage conditions and material incompatibilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 9. Improved Procedure for the Synthesis of gem-Diiodoalkanes by the Alkylation of
Diiodomethane. Scope and Limitations [organic-chemistry.org]

» To cite this document: BenchChem. [Application Notes and Protocols: Safe Handling and
Storage of 1,1-Diiodopropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076905#safe-handling-and-storage-procedures-for-1-
1-diiodopropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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